5-[(5-Amino-6-chloropyrimidin-4-yl)amino]pentan-1-ol

• CAS No.: 114153-80-9
• Molecular Formula: C9H15ClN4O
• Molecular Weight: 230.69 g/mol
• IUPAC Name: 5-[(5-amino-6-chloropyrimidin-4-yl)amino]pentan-1-ol
• InChI: InChI=1S/C9H15ClN4O/c10-8-7(11)9(14-6-13-8)12-4-2-1-3-5-15/h6,15H,1-5,11H2,(H,12,13,14)
• InChI Key: FVSTUIFFPGEDSV-UHFFFAOYSA-N
• Canonical SMILES: C1=NC(=C(C(=N1)Cl)N)NCCCCCO

Description

5-[(5-Amino-6-chloropyrimidin-4-yl)amino]pentan-1-ol: is an organic compound with the empirical formula CHClN.

• This compound contains a pentan-1-ol (5-carbon) backbone with an amino group and a chloropyrimidine moiety. The chlorine atom is attached to the 6-position of the pyrimidine ring, and the amino group is at the 5-position.

Preparation Methods

Synthetic Routes: The synthesis of this compound involves several steps. One possible route is through the reaction of 4-amino-6-chloropyrimidine with pentan-1-ol under appropriate conditions.

Industrial Production: Information on large-scale industrial production methods for this specific compound is limited. it can be synthesized in the laboratory using established organic synthesis techniques.

Chemical Reactions Analysis

Reactivity: This compound can undergo various chemical reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: The specific products formed depend on the reaction conditions and reagents used.

Scientific Research Applications

Biology and Medicine: Investigating its biological activity, toxicity, and potential as a drug candidate.

Industry: Possible applications in the development of specialty chemicals or pharmaceutical intermediates.

Mechanism of Action

• The exact mechanism by which this compound exerts its effects is not well-documented. Further research is needed to understand its interactions with biological targets and pathways.

Comparison with Similar Compounds

Similar Compounds: Other related compounds include 4-amino-6-chloropyrimidine (without the pentan-1-ol moiety) and other pyrimidine derivatives.

Uniqueness: The presence of both an amino group and a chloropyrimidine ring in the same molecule makes 5-[(5-Amino-6-chloropyrimidin-4-yl)amino]pentan-1-ol unique.

Remember that this compound’s applications and properties are still an active area of research, and further studies will enhance our understanding of its potential